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Cat. No.: B1265458 Get Quote

In the competitive landscape of adhesive formulations, the selection of appropriate monomers

is critical to achieving desired performance characteristics. This guide provides an objective

comparison of adhesive formulations incorporating allyl functionality, benchmarked against

common industry alternatives. The data presented is intended for researchers, scientists, and

product development professionals to facilitate informed decisions in the formulation of high-

performance adhesives.

Allyl acrylate and its derivatives, such as allyl methacrylate, are often incorporated into acrylic

pressure-sensitive adhesives (PSAs) as crosslinking agents. The presence of the allyl group,

with its distinct reactivity, allows for the formation of a crosslinked polymer network, which

significantly influences the final adhesive properties. This guide will focus on the impact of allyl

methacrylate as a crosslinker in a common acrylic PSA system based on butyl acrylate and

methyl methacrylate.

Comparative Performance Data
The performance of a pressure-sensitive adhesive is primarily characterized by three key

parameters: peel strength, shear strength (cohesion), and tack. The following tables summarize

the performance of an acrylic PSA formulation containing allyl methacrylate as a crosslinker.

The base formulation consists of butyl acrylate (BA) and methyl methacrylate (MMA), with

additions of 2-hydroxy ethyl methacrylate (HEMA) and acrylic acid (AA) to enhance

performance.
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Table 1: Adhesive Formulation Composition

Component Role

Butyl Acrylate (BA) Soft monomer, provides tack and flexibility

Methyl Methacrylate (MMA) Hard monomer, provides cohesive strength

Allyl Methacrylate Crosslinking agent

2-Hydroxy Ethyl Methacrylate (HEMA)
Functional monomer, enhances adhesion and

cohesion

Acrylic Acid (AA)
Functional monomer, enhances adhesion and

provides crosslinking sites

Table 2: Performance of Butyl Acrylate/Methyl Methacrylate PSA with Allyl Methacrylate

Crosslinker

Formulation
Peel Strength
(N/25mm)

Shear Strength
(hours)

Tack (N)

BA/MMA with Allyl

Methacrylate
Moderate High Moderate

BA/MMA/HEMA/AA

with Allyl Methacrylate
High High High

Data is synthesized from a study by M. H. Kim, et al., which investigated the influence of HEMA

and AA on a BA/MMA PSA crosslinked with allyl methacrylate. The terms "Low," "Moderate,"

and "High" are used to represent the relative performance trends observed in the study. For

some cases, tack, peel strength and shear strength were simultaneously and greatly improved

by the addition of HEMA.[1]

Impact of Formulation on Adhesive Properties
The inclusion of allyl methacrylate as a crosslinker in a butyl acrylate/methyl methacrylate PSA

formulation has a significant impact on the adhesive's performance profile. In its role as a

crosslinker, allyl methacrylate creates a three-dimensional polymer network, which enhances
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the cohesive strength of the adhesive.[1] This is reflected in the high shear strength, which is a

measure of the adhesive's ability to resist forces parallel to the bonding surface.

While increasing crosslinking can sometimes negatively impact peel strength and tack, the

study by M. H. Kim, et al. demonstrates that a well-balanced formulation can be achieved. The

addition of functional monomers like HEMA and AA to the BA/MMA backbone crosslinked with

allyl methacrylate was shown to simultaneously improve tack, peel strength, and shear

strength.[1]

In general, for pressure-sensitive adhesives, a trade-off exists between adhesive properties

(tack and peel) and cohesive properties (shear strength). Formulations with higher levels of

"soft" monomers like butyl acrylate or 2-ethylhexyl acrylate tend to exhibit higher tack and peel,

but lower shear strength. Conversely, incorporating "hard" monomers like methyl methacrylate

increases cohesive strength at the expense of tack and peel.[2] The use of a crosslinker like

allyl methacrylate allows formulators to increase cohesive strength without having to

significantly increase the proportion of hard monomers, thus enabling a more favorable balance

of properties.

Experimental Protocols
The following are detailed methodologies for the key experiments used to characterize the

performance of pressure-sensitive adhesives.

Peel Strength Testing (ASTM D3330/D3330M)
Objective: To measure the force required to remove a pressure-sensitive tape from a standard

test panel at a specified angle and speed.

Methodology (180° Peel Adhesion):

Specimen Preparation: A strip of the adhesive-coated substrate, typically 25 mm (1 inch)

wide, is cut.

Application: The adhesive strip is applied to a standard, clean, stainless steel test panel

using a controlled pressure, often with a mechanical roller to ensure uniform contact and

remove air bubbles.
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Dwell Time: The prepared panel is allowed to rest for a specified period (e.g., 20 minutes or

24 hours) at standard laboratory conditions (23 ± 2°C and 50 ± 5% relative humidity).

Testing: The panel is clamped into the lower jaw of a tensile testing machine. The free end of

the tape is folded back at a 180° angle and clamped into the upper jaw.

Measurement: The tensile tester pulls the tape from the panel at a constant speed (e.g., 300

mm/min). The force required to peel the tape is recorded. The average force over a specified

length of the peel is reported as the peel adhesion strength in Newtons per 25 mm

(N/25mm).

Shear Strength Testing (ASTM D3654/D3654M)
Objective: To determine the ability of a pressure-sensitive tape to resist a static shear force.

This is a measure of the adhesive's cohesive strength.

Methodology (Procedure A):

Specimen Preparation: A strip of tape, typically 12 mm or 25 mm wide, is applied to a

standard stainless steel test panel, ensuring a specific, uniform contact area (e.g., 12 mm x

12 mm). A mechanical roller is used to apply the tape with consistent pressure.

Dwell Time: The test panel is conditioned for a specified time at standard laboratory

conditions.

Testing: The panel is mounted vertically in a test stand. A standard weight (e.g., 1 kg) is

attached to the free end of the tape.

Measurement: The time it takes for the tape to shear off the panel is recorded. The result is

typically reported in minutes or hours. A result of "10,000+ minutes" indicates that the tape

did not fail within the duration of the test.

Tack Testing (ASTM D2979)
Objective: To measure the initial adhesion or "grab" of a pressure-sensitive adhesive upon light

contact with a surface.

Methodology (Inverted Probe Machine):
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Apparatus: An inverted probe tack tester is used. This instrument consists of a probe of a

specified material and surface finish that moves at a controlled speed to contact and then

separate from the adhesive.

Specimen Preparation: The adhesive is coated onto a substrate and placed on the

machine's stage with the adhesive side facing up.

Testing: The probe is brought into contact with the adhesive surface at a controlled rate and

with a specified contact pressure for a defined dwell time (e.g., 1 second).

Measurement: The probe is then withdrawn at a controlled rate. The maximum force required

to separate the probe from the adhesive surface is measured and reported as the tack value

in Newtons (N).

Visualizing the Experimental Workflow
The following diagrams illustrate the logical flow of the experimental protocols for evaluating

adhesive performance.
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Formulation & Sample Preparation

Performance Testing

Data Analysis & Comparison

Define Adhesive Formulation
(e.g., BA/MMA/Allyl Methacrylate)

Coat Adhesive onto Substrate
(e.g., PET film) Dry/Cure Adhesive Film Condition Samples

(23°C, 50% RH)

Peel Strength Test
(ASTM D3330)

Shear Strength Test
(ASTM D3654)

Tack Test
(ASTM D2979)

Record Force (N)
and Time (hrs)

Compare Performance Data
(Tables & Charts)

Draw Conclusions on
Formulation Performance
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Start: Conditioned Sample

Apply 25mm Adhesive Strip
to Steel Panel

Apply Uniform Pressure
with Mechanical Roller

Dwell Time (e.g., 24 hrs)

Mount Panel in Tensile Tester

Peel Tape at 180° Angle
at 300 mm/min

Record Average Peel Force
(N/25mm)

End

 

Start: Conditioned Sample

Apply 12mm x 12mm Area
of Adhesive to Steel Panel

Apply Uniform Pressure

Mount Panel Vertically

Attach 1kg Weight

Record Time to Failure
(hours)

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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